Cas no 1806826-35-6 (2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine
• CAS No: 1806826-35-6
• MF: C₆H₂ClF₂I₂N
• MW: 415.34553194046
• CID: 4851497
• Update Time: 2025-10-18

2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine

• Inchi： 1S/C6H2ClF2I2N/c7-5-4(11)2(10)1-3(12-5)6(8)9/h1,6H
• InChI Key： ZCCHHQZEHOJRRU-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(C(F)F)C=1)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine

2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine (CAS No. 1806826-35-6): A Comprehensive Overview

2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine is a highly specialized organic compound with the CAS registry number 1806826-35-6. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in materials science, pharmacology, and electronics. The molecule features a pyridine ring with multiple substituents: a chlorine atom at position 2, a difluoromethyl group at position 6, and two iodine atoms at positions 3 and 4. These substituents significantly influence the compound's chemical reactivity, stability, and electronic characteristics.

The synthesis of 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine involves a series of carefully designed organic reactions. Researchers typically employ multi-step processes that include nucleophilic substitution, electrophilic substitution, and coupling reactions to introduce the desired substituents onto the pyridine ring. The presence of halogen atoms (chlorine and iodine) makes this compound particularly interesting for further functionalization, as halogens are excellent leaving groups in substitution reactions.

Recent studies have highlighted the potential of pyridine derivatives like 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine in the development of advanced materials for optoelectronic devices. The unique electronic properties of this compound make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). For instance, researchers have explored its use as an electron-deficient component in donor-acceptor heterojunctions, where it facilitates efficient charge separation and transport.

In addition to its electronic applications, 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine has shown potential in medicinal chemistry. The compound's ability to act as a ligand in metalloenzyme inhibition has been investigated in recent studies. Its iodinated positions provide opportunities for coordination with metal ions, making it a valuable tool in the design of anti-cancer agents and other therapeutic compounds.

The physical properties of 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine are also worth noting. Its molecular weight is approximately 599 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various synthetic protocols that require precise control over reaction conditions.

From an environmental perspective, understanding the degradation pathways of pyridine derivatives like 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine is crucial for assessing their ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes that could lead to the breakdown of this compound into less hazardous byproducts.

In conclusion, 2-Chloro-6-(difluoromethyl)-3,4-diiodopyridine (CAS No. 1806826-35-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is likely to play an increasingly important role in both academic and industrial settings.